![molecular formula C21H22ClN5 B2502324 5-Tert-butyl-3-(4-chlorophenyl)-7-(3,5-dimethylpyrazol-1-yl)pyrazolo[1,5-a]pyrimidine CAS No. 956048-99-0](/img/structure/B2502324.png)
5-Tert-butyl-3-(4-chlorophenyl)-7-(3,5-dimethylpyrazol-1-yl)pyrazolo[1,5-a]pyrimidine
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Description
5-Tert-butyl-3-(4-chlorophenyl)-7-(3,5-dimethylpyrazol-1-yl)pyrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C21H22ClN5 and its molecular weight is 379.89. The purity is usually 95%.
BenchChem offers high-quality 5-Tert-butyl-3-(4-chlorophenyl)-7-(3,5-dimethylpyrazol-1-yl)pyrazolo[1,5-a]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Tert-butyl-3-(4-chlorophenyl)-7-(3,5-dimethylpyrazol-1-yl)pyrazolo[1,5-a]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Probucol , a drug used to lower cholesterol levels, contains a structural motif similar to this compound. Researchers have explored its potential as an antioxidant and anti-inflammatory agent . Its ability to scavenge free radicals and modulate inflammatory responses makes it valuable in combating oxidative stress-related diseases.
- The unique structure of this compound provides a platform for designing novel drugs. Researchers investigate its derivatives for potential therapeutic applications, such as antitumor, antiviral, or anti-inflammatory agents. By modifying specific functional groups, scientists aim to enhance its bioactivity and selectivity .
- The conjugated system in this compound gives rise to interesting photophysical properties. Researchers explore its fluorescence behavior and use it as a fluorescent probe for sensing applications. It can detect specific analytes or monitor cellular processes .
- Due to its redox-active nature, this compound is relevant in electrochemical studies. Researchers investigate its electron transfer behavior, which can be harnessed for electrocatalysis, energy storage, or as a redox mediator in fuel cells .
- The π-conjugated system in this compound makes it suitable for organic electronics. Scientists study its charge transport properties, stability, and self-assembly behavior. It may find applications in organic photovoltaics, field-effect transistors, or light-emitting devices .
- Researchers explore the coordination chemistry of this compound with transition metals. Its ligand properties allow the formation of metal complexes. These complexes can exhibit unique reactivity, catalytic activity, or magnetic properties .
Antioxidant and Anti-Inflammatory Properties
Medicinal Chemistry and Drug Development
Photophysical Properties and Sensing Applications
Electrochemical and Redox Properties
Materials Science and Organic Semiconductors
Coordination Chemistry and Metal Complexes
properties
IUPAC Name |
5-tert-butyl-3-(4-chlorophenyl)-7-(3,5-dimethylpyrazol-1-yl)pyrazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClN5/c1-13-10-14(2)26(25-13)19-11-18(21(3,4)5)24-20-17(12-23-27(19)20)15-6-8-16(22)9-7-15/h6-12H,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DACZBOYWWZCEKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC(=NC3=C(C=NN23)C4=CC=C(C=C4)Cl)C(C)(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Tert-butyl-3-(4-chlorophenyl)-7-(3,5-dimethylpyrazol-1-yl)pyrazolo[1,5-a]pyrimidine |
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